Cas no 1013643-09-8 (7-Bromobenzo[d]oxazole-2-thiol)

• Product Name: 7-Bromobenzo[d]oxazole-2-thiol
• CAS No: 1013643-09-8
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• MDL: MFCD24119062
• CID: 4559059
• PubChem ID: 18966896
• Update Time: 2025-05-23

7-Bromobenzo[d]oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 7-bromobenzo[d]oxazole-2-thiol
• 7-Bromobenzoxazole-2(3H)-thione
• 2(3H)-Benzoxazolethione, 7-bromo-
• 7-bromo-benzooxazole-2-thiol
• 7-Bromo-2-mercaptobenzo[d]oxazole
• 7-bromo-3H-1,3-benzoxazole-2-thione
• SY130035
• A921200
• 7-Bromobenzo[d]oxazole-2-thiol

• MDL： MFCD24119062
• Inchi： 1S/C7H4BrNOS/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,(H,9,11)
• InChI Key： HQWNPEUAILIPCL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(N2)=S

Computed Properties

• Exact Mass: 228.91970g/mol
• Monoisotopic Mass: 228.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-Bromobenzo[d]oxazole-2-thiol

Recent Advances in the Study of 7-Bromobenzo[d]oxazole-2-thiol (CAS: 1013643-09-8) and Its Applications in Chemical Biology and Medicine

7-Bromobenzo[d]oxazole-2-thiol (CAS: 1013643-09-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its brominated benzo[d]oxazole core and thiol functional group, serves as a versatile building block for the synthesis of more complex molecules with diverse biological activities. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for bioimaging.

One of the key areas of research involving 7-Bromobenzo[d]oxazole-2-thiol is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-Bromobenzo[d]oxazole-2-thiol exhibit potent inhibitory effects against a range of tyrosine kinases, including EGFR and HER2, which are implicated in various cancers. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of these kinases, thereby blocking their activity.

In addition to its applications in kinase inhibition, 7-Bromobenzo[d]oxazole-2-thiol has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that thiol-containing benzo[d]oxazole derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The presence of the bromine atom at the 7-position was found to enhance the compound's lipophilicity, facilitating its penetration through bacterial cell membranes. This finding opens new avenues for the development of novel antibiotics to combat drug-resistant pathogens.

Another promising application of 7-Bromobenzo[d]oxazole-2-thiol is in the field of bioimaging. Researchers have exploited the compound's fluorescent properties to design probes for detecting reactive oxygen species (ROS) in live cells. A 2022 study in Analytical Chemistry described the synthesis of a ROS-sensitive probe based on 7-Bromobenzo[d]oxazole-2-thiol, which exhibited high selectivity and sensitivity for hydrogen peroxide. This probe was successfully used to monitor oxidative stress in neuronal cells, providing valuable insights into the mechanisms of neurodegenerative diseases.

The synthetic versatility of 7-Bromobenzo[d]oxazole-2-thiol further extends to its use in click chemistry and bioconjugation. The thiol group allows for facile modification via thiol-ene reactions or disulfide bond formation, enabling the attachment of various functional groups or biomolecules. This property has been leveraged in the development of targeted drug delivery systems, where the compound serves as a linker to conjugate therapeutic agents to antibodies or nanoparticles.

Despite these advancements, challenges remain in the optimization of 7-Bromobenzo[d]oxazole-2-thiol-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's unique chemical properties and broad applicability make it a valuable tool in the toolkit of medicinal chemists and chemical biologists.

In conclusion, 7-Bromobenzo[d]oxazole-2-thiol (CAS: 1013643-09-8) represents a promising scaffold for the development of novel therapeutic agents and diagnostic tools. Its multifaceted applications in kinase inhibition, antimicrobial therapy, bioimaging, and bioconjugation underscore its importance in contemporary chemical biology and medicinal chemistry research. Future studies should focus on refining its derivatives to enhance their pharmacological profiles and translational potential.